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Introduction

CGP55845 is a potent and selective antagonist of the GABA B receptor, a G-protein coupled
receptor that mediates slow and prolonged inhibitory effects in the central nervous system.[1][2]
[3] In patch-clamp electrophysiology, CGP55845 is an invaluable tool for isolating and
characterizing GABA B receptor-mediated currents and for studying the physiological roles of
these receptors in synaptic transmission and neuronal excitability. It effectively blocks both
presynaptic and postsynaptic GABA B receptors.[4] Presynaptically, it removes the inhibitory
control of GABA B autoreceptors on neurotransmitter release, often leading to an increase in
the probability of release.[5] Postsynaptically, CGP55845 antagonizes the hyperpolarizing
currents mediated by G-protein-coupled inwardly rectifying potassium (GIRK) channels.[6][7]

These application notes provide a comprehensive guide to using CGP55845 in patch-clamp
recordings, including detailed protocols, quantitative data, and visual representations of the
underlying signaling pathways and experimental workflows.
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Quantitative Data Summary

The following tables summarize the key quantitative parameters of CGP55845 and its effects
observed in patch-clamp experiments.

Table 1. Pharmacological Properties of CGP55845

Parameter Value Reference

] ] Selective GABA B Receptor
Mechanism of Action ) [1][2]
Antagonist

IC50 (GABA B Receptor

5-6nM 2][3
Binding) 2163]
Ki (GABA B Receptor Binding) 4.5 nM [3]
Effective Concentration (in

100 nM - 5 uM [6][8]

vitro)

B Soluble in DMSO (up to 100
Solubility M) [2]
m

Table 2: Exemplary Effects of CGP55845 on Synaptic Transmission (Patch-Clamp Data)

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1231313/docs?utm_src=pdf-body#cgp55845-application-in-patch-clamp-recordings-application-notes-and-protocols
https://www.benchchem.com/product/b1231313/docs?utm_src=pdf-body#cgp55845-application-in-patch-clamp-recordings-application-notes-and-protocols
https://m.youtube.com/watch?v=BbDqVkAdSOU
https://www.tocris.com/products/cgp-55845-hydrochloride_1248
https://www.tocris.com/products/cgp-55845-hydrochloride_1248
https://www.medchemexpress.com/cgp55845-hydrochloride.html
https://www.medchemexpress.com/cgp55845-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2269802/
https://www.researchgate.net/figure/Block-of-GABAB-receptors-with-CGP55845-enhances-the-probability-of-GABA-release-from_fig2_24192320
https://www.tocris.com/products/cgp-55845-hydrochloride_1248
https://www.benchchem.com/product/b1231313/docs?utm_src=pdf-body#cgp55845-application-in-patch-clamp-recordings-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

. . Value with

Species/Bra Experiment Control

Parameter ) ) o CGP55845 Reference
in Region al Condition Value

(1 pM)
elPSC Mouse Visual  Evoked
] - Increased

Amplitude Cortex IPSCs

mIPSC Mouse Visual  Miniature 0.041 £0.008 0.053 + 0.007

Frequency Cortex IPSCs Hz Hz

Paired-Pulse Inter-stimulus

) Mouse Visual

Ratio (PPR) interval of 50 1.34+0.12 0.97 £ 0.06
Cortex

of IPSCs ms

First Pulse )
Rat Mossy Fiber

Success Rate ) 145+5.7% 41.5+£11.2%  [8]
Hippocampus to CA3

(EPSCs)

First Pulse )

) Rat Mossy Fiber

Amplitude ] 6.6 + 2.5 pA 134+ 35pA [8]
Hippocampus to CA3

(EPSCs)

Signaling Pathways

CGP55845 blocks the downstream effects of GABA B receptor activation. The two primary

signaling pathways affected are the activation of GIRK channels and the inhibition of voltage-

gated calcium channels.
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Caption: GABAB Receptor Signaling Pathways Blocked by CGP55845.

Experimental Protocols

Preparation of CGP55845 Stock Solution

Materials:

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes

Procedure:

CGP55845 hydrochloride (Molecular Weight: 438.71 g/mol )[2]
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e To prepare a 100 mM stock solution, dissolve 4.39 mg of CGP55845 hydrochloride in 100 pL
of DMSO.[2] Gentle warming can aid dissolution.

 Aliquot the stock solution into smaller volumes (e.g., 10 uL) to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[3][9]

Whole-Cell Patch-Clamp Recording Protocol

This protocol is adapted for acute brain slices but can be modified for cultured neurons.
a. Solutions Preparation

« Atrtificial Cerebrospinal Fluid (aCSF): (in mM) 126 NacCl, 3 KCI, 2 MgS04, 2 CaCl2, 1.25
NaH2PO4, 26.4 NaHCO3, and 10 glucose. Prepare a 10X stock solution for components
other than NaHCO3 and another for NaHCO3. On the day of the experiment, prepare the 1X
solution, adjust osmolarity to ~290-310 mOsm, and continuously bubble with carbogen (95%
02 /5% CO2).[10][11]

e Intracellular Solution (for recording IPSCs): (in mM) 115 K-Gluconate, 4 NaCl, 0.3 GTP-Na, 2
ATP-Mg, and 40 HEPES. Adjust pH to 7.2 with KOH and osmolarity to ~270-290 mOsm.[11]
Aliquot and store at -20°C. Filter before use.

b. Experimental Workflow
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Caption: Experimental Workflow for CGP55845 Application.
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. Step-by-Step Procedure

Slice Preparation: Prepare acute brain slices (e.g., 300-400 um thick) from the desired brain
region using a vibratome in ice-cold, oxygenated aCSF.[10][12] Allow slices to recover in a
holding chamber with oxygenated aCSF at 32-34°C for at least 30 minutes, then maintain at
room temperature.[10]

Recording Setup: Transfer a slice to the recording chamber on an upright microscope and
continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min.

Establish Whole-Cell Recording:

o Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MQ when filled
with intracellular solution.

o Approach a neuron under visual guidance (e.g., DIC or fluorescence if using transgenic
animals).

o Apply positive pressure to the pipette as it approaches the cell.

o Form a giga-ohm seal (>1 GQ) between the pipette tip and the cell membrane.

o Rupture the membrane patch with gentle suction to achieve the whole-cell configuration.
[1][11]

Baseline Recording:

o In voltage-clamp mode, hold the neuron at a potential appropriate for the currents of
interest (e.g., -70 mV for excitatory currents, 0 mV for inhibitory currents, or the CI-
reversal potential to isolate other currents).

o Record baseline spontaneous or evoked synaptic currents for a stable period (e.g., 5-10
minutes). For evoked responses, use a stimulating electrode placed in an appropriate
afferent pathway. To assess paired-pulse ratio (PPR), deliver two stimuli in close
succession (e.g., 50 ms interval).[6][13]

Application of CGP55845:
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o Dilute the CGP55845 stock solution into the aCSF to the final desired concentration
(typically 1-5 uM).[5][6]

o Switch the perfusion to the aCSF containing CGP55845.

o Allow sufficient time for the drug to equilibrate in the slice (e.g., 10-15 minutes).

e Recording with CGP55845:

o Record the synaptic activity under the same stimulation paradigm as the baseline
recording.

e Washout:
o Switch the perfusion back to the control aCSF to wash out the drug.
o Record for a period to assess the reversibility of the effects.

o Data Analysis:

o Measure the amplitude, frequency, and kinetics of synaptic events before, during, and
after CGP55845 application.

o Calculate the paired-pulse ratio (amplitude of the second response / amplitude of the first
response). A decrease in PPR is often indicative of an increase in release probability.[14]

o Perform statistical analysis to determine the significance of any observed changes.
Troubleshooting
» No effect of CGP55845:

o Check drug concentration and preparation: Ensure the stock solution was prepared and
stored correctly and that the final concentration in the aCSF is appropriate.

o Absence of tonic GABA B receptor activation: In some preparations, there may be low
ambient GABA, resulting in minimal tonic activation of GABA B receptors. In such cases,
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co-application of a GABA B receptor agonist like baclofen prior to CGP55845 can be used
to confirm the presence and functionality of the receptors.[15]

 Irreversible effects:
o Incomplete washout: Allow for a longer washout period.

o Run-down of synaptic responses: The synaptic responses may have deteriorated over the
course of the long recording. A stable baseline is crucial.

e Precipitation in aCSF:

o Ensure the final concentration of DMSO is low (typically <0.1%) to prevent precipitation of
CGP55845 in the aqueous aCSF.

By following these protocols and considering the provided data, researchers can effectively
utilize CGP55845 to investigate the role of GABA B receptors in their specific neuronal circuits
of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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